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Compound of Interest

Compound Name: 3-Bromophenyl isothiocyanate

Cat. No.: B1330399 Get Quote

An In-depth Technical Guide to 1-bromo-3-isothiocyanatobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-bromo-3-isothiocyanatobenzene,

a versatile chemical reagent with significant applications in synthetic chemistry and drug

discovery. The document elucidates its fundamental chemical properties, core reactivity,

synthesis protocols, and its strategic use as a covalent modifier of biomolecules. By integrating

established chemical principles with practical, field-proven insights, this guide serves as an

essential resource for researchers leveraging this compound in the design of novel

therapeutics and chemical probes.

Core Chemical Identity and Properties
The foundation of effective application is a thorough understanding of the reagent's basic

chemical and physical characteristics.

Nomenclature and Structure
The compound commonly referred to as 3-Bromophenyl isothiocyanate is systematically

named under IUPAC nomenclature as 1-bromo-3-isothiocyanatobenzene.[1][2] Its identity is

further confirmed by its CAS Registry Number, 2131-59-1.[1][3]
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The molecular structure consists of a benzene ring substituted with a bromine atom and an

isothiocyanate group (-N=C=S) at the meta positions (1 and 3, respectively). This arrangement

dictates its reactivity and steric profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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